Cas no 491606-14-5 (methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate)

• Product Name: methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate
• CAS No: 491606-14-5
• MF: C₁₇H₁₂F₃NO₅
• MW: 367.27609539032
• CID: 5889359
• PubChem ID: 135449855
• Update Time: 2025-10-19

methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 491606-14-5
• methyl 2-[[(2Z)-4,4,4-trifluoro-2-[furan-2-yl(hydroxy)methylidene]-3-oxobutylidene]amino]benzoate
• METHYL 2-{[(1Z)-4,4,4-TRIFLUORO-2-[(Z)-FURAN-2-CARBONYL]-3-OXOBUT-1-EN-1-YL]AMINO}BENZOATE
• methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate

• Inchi： 1S/C17H12F3NO5/c1-25-16(24)10-5-2-3-6-12(10)21-9-11(15(23)17(18,19)20)14(22)13-7-4-8-26-13/h2-9,22H,1H3/b14-11-,21-9+
• InChI Key： HRKJIAFRTGYMFW-AAESCERQSA-N
• SMILES： FC(C(/C(/C=N/C1C=CC=CC=1C(=O)OC)=C(/C1=CC=CO1)\O)=O)(F)F

Computed Properties

• Exact Mass: 367.06675697g/mol
• Monoisotopic Mass: 367.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.1Ų

Additional information on methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate

Recent Advances in the Study of Methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate (CAS: 491606-14-5)

The compound methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate (CAS: 491606-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural complexity, characterized by the presence of a trifluoromethyl group and a furan-2-carbonyl moiety, makes it a valuable scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate exhibits promising inhibitory effects against certain kinases and proteases. These findings suggest its potential utility in the treatment of diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the compound's mode of action and to identify its molecular targets.

Additionally, recent computational modeling and molecular docking studies have provided insights into the compound's binding affinity and selectivity for various biological targets. These in silico approaches have been instrumental in guiding the design of derivatives with enhanced pharmacological properties. The integration of experimental and computational data has paved the way for the rational optimization of this compound for therapeutic applications.

Despite these advancements, challenges remain in the development of methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate as a drug candidate. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to translate the compound's potential into clinical benefits.

In conclusion, methyl 2-{(1Z)-4,4,4-trifluoro-2-(Z)-furan-2-carbonyl-3-oxobut-1-en-1-ylamino}benzoate represents a promising lead compound in the field of medicinal chemistry. Its unique structural attributes and biological activity make it a valuable subject for further research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and computational methodologies, is expected to yield significant contributions to drug discovery and development.